Cas no 2172600-36-9 (4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol
• CAS No: 2172600-36-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6585841
• PubChem ID: 165873036
• Update Time: 2025-06-18

4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol
• 2172600-36-9
• 4-[(1-methyl-1H-imidazol-5-yl)methyl]pyrrolidin-3-ol
• EN300-1637456

• Inchi： 1S/C9H15N3O/c1-12-6-11-4-8(12)2-7-3-10-5-9(7)13/h4,6-7,9-10,13H,2-3,5H2,1H3
• InChI Key： GDIZYGZXICCIOD-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC1=CN=CN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol

Introduction to 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2172600-36-9)

4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol, identified by the CAS number 2172600-36-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidinyl backbone conjugated with a methyl-substituted imidazole ring, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of heterocyclic rings in this compound suggests a high degree of versatility, making it a valuable scaffold for drug discovery and development.

The pyrrolidin-3-ol moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of the 1-methyl-1H-imidazol-5-yl substituent introduces additional functional groups that can modulate the electronic properties and binding affinity of the molecule. This combination of structural features makes 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol a promising candidate for further investigation in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Studies have indicated that the methylpyrrolidinyl core can effectively engage with hydrophobic pockets in protein active sites, while the methyl-substituted imidazole ring provides additional interactions through hydrogen bonding and π-stacking. These insights have guided the design of derivatives with enhanced potency and selectivity.

The synthesis of 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. The use of advanced synthetic methodologies has improved the yield and purity of the final product, facilitating its application in preclinical studies. Researchers have leveraged techniques such as transition-metal catalysis and flow chemistry to optimize synthetic routes, ensuring scalability for larger-scale production.

In terms of biological activity, preliminary studies have shown that 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol exhibits potential as an inhibitor of certain kinases and enzymes implicated in inflammatory diseases. The imidazole ring has been identified as a critical pharmacophore for modulating enzyme activity, while the pyrrolidinyl moiety contributes to stability and solubility. These findings align with current trends in drug discovery, where multi-target inhibitors are being developed to address complex pathologies.

The compound's structural features also make it an attractive candidate for further exploration in oncology research. The ability to modulate kinase activity is particularly relevant in cancer therapy, where dysregulation of these enzymes often drives tumor growth and progression. By targeting specific kinases, 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol may offer a novel approach to cancer treatment, complementing existing therapies and reducing side effects associated with conventional chemotherapeutics.

Furthermore, the versatility of this scaffold allows for modifications that can enhance its pharmacokinetic properties. Researchers are investigating strategies to improve oral bioavailability and tissue distribution by incorporating lipophilic or hydrophilic substituents into the molecule. These modifications aim to optimize drug delivery systems, ensuring that therapeutic doses reach target tissues efficiently.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and virtual screening have been instrumental in identifying potential lead compounds like 4-(1-methyl-1H-imidazol-5-yl)methylpyrrolidin-3-ol. These methods allow researchers to rapidly evaluate thousands of compounds based on their predicted binding affinities and physicochemical properties. Such high-throughput approaches have accelerated the drug development pipeline, enabling faster translation from bench to bedside.

In conclusion, 4-(1-methyl-1H-imidazol-5-ylmethylpyrrolidin--3--ol (CAS No. 2172600--36--9) represents a promising compound with significant therapeutic potential. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable asset in pharmaceutical research. Further studies are warranted to fully elucidate its biological activities and explore its potential as a lead compound for novel therapeutics.